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Introduction

Methyl red is a versatile azo dye widely employed in analytical chemistry and microbiology for
water quality assessment. Its primary applications include pH indication, microbiological
differentiation of coliforms through the Methyl Red (MR) test, and as an indicator in the
determination of water alkalinity, which is a prerequisite for volatile fatty acid (VFA) analysis.
This document provides detailed application notes and experimental protocols for the use of
methyl red in these key areas of water quality testing.

Application 1: pH Measurement in Water Samples
Application Notes

Methyl red serves as a reliable pH indicator for determining the acidity of water samples. It
exhibits a distinct color change over a pH range of 4.4 to 6.2.[1] In acidic conditions below pH
4.4, the indicator imparts a red color to the solution, while in neutral to alkaline conditions
above pH 6.2, it turns yellow.[2] An orange color indicates a transitional pH between these two
points. This characteristic makes it particularly useful for titrations of strong acids with weak
bases and for a rapid visual estimation of pH in mildly acidic waters.[2] However, its
effectiveness is limited to this specific pH range, and for more precise measurements across a
broader spectrum, a pH meter is recommended.[2]
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: .

Property Value Reference
Chemical Formula C15H15N302
pH Range 44-6.2 [1]
pKa 5.1
Color in Acidic Solution (pH <

Red [1]
4.4)
Color in Transition Range (pH

Orange
4.4-6.2)
Color in Alkaline Solution (pH >

Yellow [1]

6.2)

Experimental Protocols

Preparation of Methyl Red Indicator Solution (0.1% wi/v)
e Method 1: Ethanolic Solution
o Weigh 0.1 g of methyl red powder.
o Dissolve the powder in 300 mL of 95% ethyl alcohol.[3]
o Add sufficient distilled water to bring the total volume to 500 mL.[3]

o Store the solution in a brown, tightly sealed bottle at 4-8°C. The solution is stable for up to
one year.[3]

¢ Method 2: Aqueous Solution
o Weigh 50 mg of methyl red powder.

o In a 100 mL volumetric flask, combine the methyl red with 1.86 mL of 0.1 M sodium
hydroxide and 50 mL of 95% ethanol.[4][5]
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o Once dissolved, dilute to the 100 mL mark with distilled water.[4][5]

Protocol for pH Estimation in a Water Sample

Collect the water sample in a clean, transparent container, such as a beaker or test tube.

Add 2-3 drops of the prepared methyl red indicator solution to approximately 10 mL of the
water sample.

Gently swirl the container to ensure uniform mixing.

Observe the resulting color against a white background and interpret the approximate pH
based on the color chart provided above.

Application 2: Microbiological Testing of Water

(Methyl Red Test)
Application Notes

The Methyl Red (MR) test is a crucial biochemical assay in water microbiology for the
identification of coliforms and other enteric bacteria.[1] It is used to differentiate bacteria based
on their glucose metabolism pathways.[1] Some bacteria, known as mixed-acid fermenters,
ferment glucose to produce large amounts of stable acids (lactic, acetic, formic, and succinic
acids).[1][6] This significant acid production lowers the pH of the growth medium to 4.4 or
below, resulting in a positive MR test (red color).[3][6] Other bacteria produce less stable or
neutral end products, leading to a pH above 6.0 and a negative MR test (yellow color).[1] This
test is fundamental for distinguishing between Escherichia coli (typically MR-positive) and
Enterobacter aerogenes or Klebsiella pneumoniae (typically MR-negative), which is vital for
assessing fecal contamination in water.[1][3]

Quantitative Data
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Parameter

Description

Value/Result

Reference

Incubation Time

Standard duration for

reliable results

Minimum 48 hours

[11E31[7]

Incubation Optimal for growth of
_ _ 35-37°C [1]I3]
Temperature enteric bacteria
N pH of the medium
Positive MR Test ] ] <44 [6]
after incubation
] pH of the medium
Negative MR Test >6.0 [1]

after incubation

Positive Control

Organism

Expected to yield a
positive result

Escherichia coli (e.g.,
ATCC 25922)

[1]07]

Negative Control

Organism

Expected to yield a

negative result

Enterobacter
aerogenes or
Klebsiella
pneumoniae (e.g.,
ATCC 13048, ATCC
13883)

[1](7]

Experimental Protocols

Preparation of MR-VP Broth

o Combine the following in 1 liter of deionized water:

o Buffered peptone: 7.0 g

o Glucose (Dextrose): 5.0 g

o Dipotassium phosphate (K2HPOa4): 5.0 g

o Adjust the final pH to 6.9.

o Dispense the broth into test tubes (approximately 5 mL per tube).
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o Sterilize by autoclaving at 121°C for 15 minutes.

Protocol for the Methyl Red (MR) Test

Aseptically inoculate a tube of sterile MR-VP broth with a pure culture of the test organism
isolated from the water sample. Use a light inoculum to avoid invalid results.[3]

 Incubate the inoculated tube aerobically at 35-37°C for a minimum of 48 hours.[1][3] Note:
Testing before 48 hours may yield false-positive results.[1]

» After incubation, aseptically transfer approximately 1 mL of the broth to a clean, empty test
tube.

o Add 5-6 drops of the methyl red indicator solution to the 1 mL aliquot of broth.[1]
o Observe the color change immediately.
« Interpretation of Results:

o Positive: A distinct, stable red color develops. This indicates the presence of mixed-acid
fermentation.

o Negative: The broth remains yellow.

o Inconclusive/Weak Positive: An orange color develops. In this case, re-incubate the
original broth for an additional 2-3 days and repeat the test.[1][3]

Application 3: Determination of Water Alkalinity and

Volatile Fatty Acids (VFAS)
Application Notes

Methyl red is used as an endpoint indicator in the titration method for determining total alkalinity
in water samples.[8] Alkalinity is the measure of water's capacity to neutralize acids and is
primarily due to the presence of carbonate, bicarbonate, and hydroxide ions. The titration
endpoint for total alkalinity using methyl red is approximately pH 4.5.
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The determination of volatile fatty acids (VFAs), which are important indicators of anaerobic
digestion processes in wastewater treatment, can be estimated through a multi-point titration
method.[8] While methyl red does not directly measure VFAS, it is used to determine the total
alkalinity, a critical parameter in the calculations. A common method involves titrating the
sample to two different pH endpoints to differentiate between bicarbonate alkalinity and VFA-
related alkalinity.[8] More advanced methods like gas chromatography are preferred for precise
VFA speciation.[9][10][11]

Suantitative [

Parameter Range in Municipal Reference
Wastewater (as COD)

Typical Concentration

Total Volatile Fatty Acids

22 - 91.6 mg-COD/L [12]
(VFASs)
) ) Varies, often the most
Acetic Acid
abundant VFA
Propionic Acid Varies
Butyric Acid Varies

Experimental Protocols

Protocol for Total Alkalinity Titration

e Measure 50 mL or 100 mL of the water sample and transfer it to a clean conical flask or

beaker.

e Add 2-3 drops of methyl red indicator solution. If the sample has high alkalinity, the color will

turn yellow.

o Fill a burette with a standardized solution of sulfuric acid (0.02 N or 0.1 N, depending on the

expected alkalinity).

 Titrate the sample with the sulfuric acid, swirling the flask continuously, until the color
changes from yellow to a faint, stable pinkish-red. This color change signifies the endpoint at
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approximately pH 4.5.

e Record the volume of acid used.

» Calculate the total alkalinity using the following formula: Total Alkalinity (as mg/L CaCOs) = (A
x N x 50,000) / mL of sample Where:

o A= Volume of sulfuric acid used (mL)
o N = Normality of the sulfuric acid
Simplified Protocol for VFA Estimation (Two-Endpoint Titration)

This protocol provides an estimation and is best suited for monitoring changes in anaerobic
digester performance.

o Take a 50 mL sample of centrifuged or filtered supernatant from the water to be tested.
» Record the initial pH of the sample.

 Titrate the sample with 0.1 N sulfuric acid to a pH of 5.0. Record the volume of acid used
(V1).

« Continue the titration on the same sample down to a pH of 4.3 (the approximate methyl red
endpoint). Record the total volume of acid used from the start (V2).

e The VFA concentration can be estimated using established formulas that relate the volumes
of titrant at different pH endpoints to the bicarbonate and VFA concentrations. This often
requires specific calculators or software developed for this purpose, as the relationship is not
linear.

Visualizations
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Caption: pH-dependent color change of Methyl Red indicator.
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to a new tube

l
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Caption: Experimental workflow for the Methyl Red (MR) test.
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Caption: Logical relationship in alkalinity and VFA titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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